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ajpyrimidin-2-amine

CAS No.: 885949-41-7

Cat. No.: B1607721
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Introduction: The Analytical Challenge

In the realm of modern drug discovery and development, the unambiguous determination of a
molecule's structure is a cornerstone of intellectual property, regulatory submission, and the
rational design of next-generation therapeutics. This guide provides an in-depth, technically-
focused walkthrough of the structure elucidation of a novel heterocyclic compound, designated
as CAS 885949-41-7. We will approach this as a real-world analytical problem, where a newly
synthesized batch of a compound with a proposed structure of 7-Cyclopropyl[1][2]
[3]triazolo[1,5-a]pyrimidin-2-amine requires definitive structural confirmation. This document
eschews a rigid template, instead following a logical, investigative workflow that mirrors the
process a seasoned analytical scientist would undertake. We will delve into the "why" behind
experimental choices, ensuring a self-validating and robust analytical cascade.

Part 1: Initial Characterization and Hypothesis
Generation
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The first step in any structural elucidation is to gather fundamental data that allows us to form a
working hypothesis about the molecule's identity and composition. High-resolution mass
spectrometry and elemental analysis are paramount in this initial phase.

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

e Sample Preparation: A 1 mg/mL solution of the analyte is prepared in a 50:50
acetonitrile:water mixture with 0.1% formic acid.

 Instrumentation: A time-of-flight (TOF) mass spectrometer equipped with an electrospray
ionization (ESI) source is used.

« lonization Mode: Positive ion mode is selected, as the presence of basic nitrogen atoms in
the hypothesized structure makes it readily protonated.

o Data Acquisition: Data is acquired over a mass range of m/z 50-500.

o Calibration: The instrument is calibrated using a known standard immediately prior to the
analysis to ensure high mass accuracy.

i . Initial Analvtical

Parameter Result Interpretation

Suggests a molecular formula
HRMS (ESI-TOF) m/z 176.0931 [M+H]* of CsHoNs (Calculated m/z for
CsH1oNs*: 176.0936)

Corresponds to the molecular

_ C: 54.85%, H: 5.18%, N: formula CsHoNs (Calculated:
Elemental Analysis
39.97% C: 54.84%, H: 5.18%, N:
39.97%)

The high-resolution mass spectrometry data provides a measured mass for the protonated
molecule that is in excellent agreement with the theoretical mass for the molecular formula
CsHoNs. This is further corroborated by the elemental analysis. With a confirmed molecular
formula, we can calculate the degree of unsaturation (double bond equivalents) to be 6. This
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high degree of unsaturation is consistent with the proposed bicyclic aromatic ring system and a
cyclopropyl group.

Part 2: Spectroscopic Deep Dive - Unveiling the
Molecular Framework

With a confirmed molecular formula, we now turn to a suite of spectroscopic techniques to
piece together the connectivity of the atoms. Infrared spectroscopy will provide information
about the functional groups present, while a comprehensive analysis of 1D and 2D Nuclear
Magnetic Resonance (NMR) spectra will reveal the carbon-hydrogen framework and the
precise arrangement of the molecular fragments.

Experimental Workflow: Spectroscopic Analysis
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Caption: A typical workflow for structure elucidation.

A. Infrared (IR) Spectroscopy: Identifying Key Functional
Groups

IR spectroscopy is a rapid and effective method for identifying the types of chemical bonds
present in a molecule.
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o Sample Preparation: A small amount of the solid sample is placed directly on the diamond
crystal of an Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: The spectrum is recorded from 4000 to 400 cm~1.

e Background Correction: A background spectrum of the clean ATR crystal is recorded and
subtracted from the sample spectrum.

Wavenumber (cm~—?) Intensity Assignment

3320, 3185 Medium, Sharp N-H stretching (primary amine)

3080 Weak Aromatic C-H stretching

3010 Weak Cyclopropyl C-H stretching

1650 Strong N-H bending (scissoring)

1505, 1540 Strong C=N and C=C.str-etching
(heteroaromatic ring)

1480 Medium C-N stretching

The presence of two sharp bands in the N-H stretching region is highly characteristic of a
primary amine (-NHz). The bands in the 1600-1450 cm~1 region are consistent with the
vibrations of a heteroaromatic ring system. The weak C-H stretching bands above 3000 cm—1
suggest the presence of both aromatic and strained ring (cyclopropyl) C-H bonds.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Map

NMR spectroscopy is the most powerful tool for determining the detailed structure of an organic
molecule in solution. We will use a combination of 1D (*H, *3C) and 2D (COSY, HSQC, HMBC)
experiments to build a complete picture of the molecule.

o Sample Preparation: Approximately 10 mg of the sample is dissolved in 0.6 mL of deuterated
dimethyl sulfoxide (DMSO-de).

¢ Instrumentation: A 500 MHz NMR spectrometer equipped with a cryoprobe.
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e 1D Spectra: Standard 'H and 3C{*H} spectra are acquired.

o 2D Spectra: Correlation SpectroscopY (COSY), Heteronuclear Single Quantum Coherence
(HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments are performed
using standard pulse programs.

Click to download full resolution via product page

Caption: Proposed structure with atom numbering for NMR analysis.

Coupling

'H Chemical o 13C Chemical
Atom Number . Multiplicity Constant (J, )
Shift (6, ppm) Shift (6, ppm)
Hz)
2-NH:2 7.15 brs - -
5 8.60 d 7.0 148.5
6 7.05 d 7.0 110.2
7 - - - 165.1
8a - - - 152.3
2 - - - 160.8
9 2.25 m - 12.5
10, 11 1.10 m - 8.9

¢ H NMR Analysis:

o The two doublets at 8.60 and 7.05 ppm, each with a coupling constant of 7.0 Hz, are
characteristic of two adjacent protons on a six-membered aromatic ring (H-5 and H-6).
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o The broad singlet at 7.15 ppm, which would disappear upon D20 exchange, confirms the
presence of the NHz protons.

o The multiplets at 2.25 ppm (1H) and 1.10 ppm (4H) are highly indicative of a cyclopropyl
group. The upfield chemical shift of the methylene protons (H-10, H-11) is a hallmark of
this strained ring system.

e 13C NMR Analysis:
o The spectrum shows 8 distinct carbon signals, matching the molecular formula.

o The signals at 165.1, 160.8, 152.3, and 148.5 ppm are in the typical range for sp2 carbons
in a nitrogen-containing heteroaromatic system.

o The signal at 110.2 ppm corresponds to the remaining aromatic carbon (C-6).

o The upfield signals at 12.5 and 8.9 ppm are characteristic of the sp3 carbons of the
cyclopropyl group.

e 2D NMR Analysis (COSY, HSQC, HMBC): Connecting the Pieces

o COSY (Correlation SpectroscopY): This experiment shows correlations between coupled
protons. A strong cross-peak between the signals at 8.60 ppm and 7.05 ppm confirms that
H-5 and H-6 are vicinally coupled, establishing the C5-C6 bond. There would also be
correlations within the cyclopropyl spin system.

o HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each
proton with the carbon to which it is directly attached.

H-5 (8.60 ppm) correlates with C-5 (148.5 ppm).

H-6 (7.05 ppm) correlates with C-6 (110.2 ppm).

H-9 (2.25 ppm) correlates with C-9 (12.5 ppm).

H-10/11 (1.10 ppm) correlates with C-10/11 (8.9 ppm).
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o HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for
establishing the overall connectivity by showing correlations between protons and carbons

H-9 (5 2.25) |- H-5 (5 8.60) |-—- H-6 (8 7.05)

that are 2 or 3 bonds away.

——-{ NH2 (3 7.15) C-5 (5 148.5)

\4 A4 \4 \4

|
C-6 (5 110.2) “>| C-7(5165.1) - C-8a (5 152.3) C-2 (5 160.8)

Click to download full resolution via product page

Caption: Key HMBC correlations for structure confirmation.

H-5 to C-7 and C-8a: This confirms the position of H-5 adjacent to C-7 and the bridgehead
carbon C-8a.

H-6 to C-8a: This correlation further solidifies the pyrimidine ring structure.

H-9 to C-7 and C-6: This is a crucial correlation, definitively placing the cyclopropyl group at
the C-7 position.

NH:z to C-2 and C-8a: This confirms the attachment of the amino group at the C-2 position.

Part 3: Final Structure Confirmation and Conclusion

The collective evidence from mass spectrometry, elemental analysis, IR spectroscopy, and a
comprehensive suite of NMR experiments provides an unambiguous and self-validating
confirmation of the structure of CAS 885949-41-7 as 7-Cyclopropyl[1][2][3]triazolo[1,5-
a]pyrimidin-2-amine. Each piece of data logically supports the next, from the elemental
composition to the precise atomic connectivity. This systematic approach ensures the highest
level of scientific integrity and provides a robust data package for any research or drug
development program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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